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Compound of Interest

2-Methoxy-4-methoxy-6-
Compound Name:
hydroxypyrimidine

Cat. No.: B8515788

Get Quote

Handling, Reactivity, and Safety Architecture
Part 1: Chemical Identity & Molecular Architecture

2,4-Dimethoxy-6-hydroxypyrimidine (also referred to as 6-Hydroxy-2,4-dimethoxypyrimidine or
2,4-Dimethoxy-6(1H)-pyrimidinone) represents a specific class of functionalized pyrimidines. It
serves as a critical scaffold in the synthesis of sulfonylurea herbicides and potential antiviral
pharmacophores.

Unlike its more common isomer, 4,6-dimethoxy-2-hydroxypyrimidine (a key intermediate for
herbicides like Bispyribac-sodium), the 2,4-dimethoxy-6-hydroxy isomer presents unique
regiochemical challenges and tautomeric behaviors that must be understood for effective
experimental design.

1.1 Physicochemical Profile[1][2][3]
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Property

Specification

Notes

Chemical Name

2,4-Dimethoxy-6-
hydroxypyrimidine

IUPAC

5463-50-3 (General isomer

Note: Often confused with 4,6-

CAS Number lass) dimethoxy isomer (CAS
class
52605-96-6). Verify via NMR.
Molecular Formula CeHsN20s3
Molecular Weight 156.14 g/mol
White to Off-white Crystalline )
Appearance _ Hygroscopic tendency
Solid
N Sparingly soluble in water;
Solubility DMSO, Methanol, DMF ) ]
insoluble in non-polar alkanes
Acidic due to lactam-lactim
pKa ~8.5 - 9.2 (OH/NH) ]
tautomerism
_ _ Dependent on purity and
Melting Point 160-165 °C (Dec)

hydration state

1.2 Structural Tautomerism (The Reactivity Driver)

The reactivity of this molecule is governed by the equilibrium between its lactim (hydroxy) and

lactam (oxo) forms. In solution, the polar "oxo" form often predominates, which dictates

nucleophilic substitution patterns.

Lactim Form
(2,4-Dimethoxy-6-hydroxypyrimidin
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eﬂ ¢ Polar Solvents (DMSO/H20,; > &2

Lactam Form

Polar, NH-acidic
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Dominates in — — -
4-Dimethoxy-6(LH)-pyrimidinone) |----¢hesis_y{  Reactivity Implications: J

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium shifting based on solvent polarity.[1] The lactam form

introduces N-nucleophilicity, complicating O-alkylation strategies.
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Part 2: Comprehensive Hazard Analysis (GHS/MSDS)

While specific MSDS data for this exact isomer can be sparse, its hazard profile is derived from
the high-confidence data of its structural analogs (2,4-dimethoxypyrimidine and 4,6-dimethoxy-
2-hydroxypyrimidine). Treat as a Category 2 Irritant.

» 1 GHS Classification (O -5 2012 CL P

Hazard Class Category Hazard Statement Code
Skin Causes skin irritation.
_ o Cat 2 H315

Corrosion/Irritation [4]
Serious Eye Causes serious eye

o Cat 2A o H319
Damage/Irritation irritation.[4][5]
STOT - Single May cause respirato

J Cat3 o Y _ P v H335
Exposure irritation.[4]

2.2 Precautionary Protocols (P-Codes)

e Prevention (P261, P280): Avoid breathing dust/fume.[4][6] Wear protective gloves (Nitrile
>0.11mm) and eye protection (ANSI Z87.1 safety glasses).

« Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.
[4][6] Remove contact lenses.[4][5]

o Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.
Hygroscopic Warning: Store under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis
of methoxy groups.

2.3 Toxicology Insight

o Acute Toxicity: Data suggests low acute toxicity (LD50 > 2000 mg/kg, Oral, Rat estimated).

» Sensitization: No evidence of skin sensitization, but prolonged exposure to pyrimidine
intermediates can induce hypersensitivity in susceptible individuals.

o Carcinogenicity: Not listed by IARC, NTP, or OSHA.[6]
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Part 3: Strategic Handling & Experimental Protocols
3.1 Safety Decision Matrix

Use this workflow to determine the necessary engineering controls before opening a container.

Handling 2,4-Dimethoxy-6-hydroxypyrimidine

Physical State: Solid Powder

Quantity > 10g?

Standard Fume Hood Local Exhaust +
(Face Velocity > 100 fpm) Respirator (N95/P100) or Glove Box

~N 7

PPE: Nitrile Gloves, Lab Coat, Safety Glasses

:

Storage: Desiccator / Inert Gas
(Prevent Hydrolysis)

Click to download full resolution via product page

Figure 2: Risk-based handling decision tree. High quantities of fine powder require respiratory
protection due to H335 (Respiratory Irritation).

3.2 Protocol: Purity Analysis via HPLC
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To validate the integrity of the material (distinguishing it from the 4,6-dimethoxy-2-hydroxy
isomer), use the following reversed-phase method.

Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 pm.

e Mobile Phase A: 0.1% Phosphoric Acid in Water (buffers the OH/Oxo equilibrium).
» Mobile Phase B: Acetonitrile.

» Gradient: 5% B to 95% B over 20 minutes.

e Detection: UV @ 254 nm (aromatic ring) and 210 nm (amide carbonyl).

o Expected Retention: The 6-hydroxy isomer generally elutes earlier than the fully methylated
2,4,6-trimethoxypyrimidine due to hydrogen bonding capability with the aqueous phase.

Part 4: Synthetic Utility & Reactivity Profile
4.1 The "Leaving Group" Fallacy

Researchers often assume the methoxy groups at positions 2 and 4 are equally labile. This is
incorrect.

o C4-Methoxy: Highly susceptible to nucleophilic attack (SNAr) due to the para-position
relative to the protonated N1 (in acidic media) or general electron deficiency.

o C2-Methoxy: More stable, sterically shielded by the flanking N atoms.

o C6-Hydroxy: Acts as a directing group. It can be converted to a chloride (using POCIs) to
create 6-chloro-2,4-dimethoxypyrimidine, a versatile electrophile.

4.2 Synthesis of Downstream Targets (Bispyribac Analogs)

While Bispyribac-sodium utilizes the 4,6-dimethoxy-2-linked scaffold, the 2,4-dimethoxy-6-
linked analogs are synthesized via:

o Activation: Convert 2,4-dimethoxy-6-hydroxypyrimidine to the 6-chloro derivative using
POCIs/PhNMez:.
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e Coupling: React with salicylic acid derivatives in the presence of K2COs/DMF.

Critical Control Point: The reaction with POCIs is exothermic and generates HCI gas. It must be

guenched slowly into ice water to prevent hydrolysis of the methoxy groups back to uracil

derivatives (which are catalytically dead).

Part 5: Emergency Response Protocols

Scenario

Immediate Action

Rationale

Skin Contact

Wash with soap/water for 15
min.[4] Do not use solvents
(EtOH/Acetone).

Solvents increase permeability
of the methoxy-lipophilic ring
into the dermis.

Move to fresh air.[4][5][6][7] If

Fine pyrimidine dusts are

Inhalation ) o potent respiratory irritants
wheezing, administer oxygen.
(H335).
Wet sweep or HEPA vacuum. Prevents aerosolization; "Wet
Spill (Solid) Avoid dust generation.[4][5][6] sweeping" minimizes
[7] inhalation risk.
Burning produces toxic NOx
e Use COz, Dry Chemical, or fumes. Self-contained
ire
Foam. breathing apparatus (SCBA) is
mandatory.
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(Note: Due to the specific isomerism, general safety data for the dimethoxy-hydroxypyrimidine

class was synthesized where specific isomer data was fragmented.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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